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Cat. No.: B101864 Get Quote

N-Acetoacetylmorpholine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Acetoacetylmorpholine, also known as 1-(morpholino)-1,3-butanedione, is a versatile

organic compound featuring a morpholine ring attached to an acetoacetyl group. This unique

structure imparts a range of chemical properties that make it a valuable building block in

organic synthesis, particularly in the preparation of heterocyclic compounds and other fine

chemicals. This technical guide provides an in-depth overview of the chemical properties,

structure, and synthesis of N-Acetoacetylmorpholine, along with a discussion of its

spectroscopic characteristics and potential biological significance based on related

compounds.

Chemical Properties and Structure
N-Acetoacetylmorpholine is a white to almost white crystalline powder.[1] Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 16695-54-8 [1]

Molecular Formula C₈H₁₃NO₃ [1]

Molecular Weight 171.19 g/mol [1]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 68-72 °C

Boiling Point 140 °C at 2 mmHg

Density 1.141 g/cm³ (predicted)

pKa 13.66 ± 0.20 (predicted) [1]

Storage
2-8°C, sealed in a dry

environment
[1]

The structure of N-Acetoacetylmorpholine consists of a morpholine ring N-acylated with an

acetoacetyl group. The morpholine ring is a saturated heterocycle containing both an ether and

a secondary amine functionality (in its parent form). In N-Acetoacetylmorpholine, the nitrogen

atom is part of an amide linkage. The acetoacetyl group is a β-dicarbonyl moiety, which exists

in tautomeric equilibrium between the keto and enol forms. This tautomerism is a key feature of

its reactivity.

Synthesis of N-Acetoacetylmorpholine
While a specific, detailed experimental protocol for the synthesis of N-Acetoacetylmorpholine
is not readily available in the reviewed literature, the most logical and established method for its

preparation is the reaction of morpholine with diketene.[2] Diketene serves as an efficient

acetoacetylating agent for amines and alcohols.

Proposed Experimental Protocol
Reaction: Morpholine + Diketene → N-Acetoacetylmorpholine

Materials:
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Morpholine

Diketene

An inert solvent (e.g., toluene, dichloromethane, or diethyl ether)

Ice bath

Stirring apparatus

Separatory funnel

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

In a fume hood, a solution of morpholine in an inert solvent is prepared in a round-bottom

flask equipped with a magnetic stirrer and cooled in an ice bath.

Diketene is added dropwise to the cooled, stirring solution of morpholine. The reaction is

exothermic and the temperature should be maintained below 10°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 1-2 hours to ensure the reaction goes to completion.

The reaction mixture is then washed with a dilute acid solution (e.g., 1M HCl) to remove any

unreacted morpholine, followed by a wash with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator.

The crude product is then purified by recrystallization from a suitable solvent system to yield

pure N-Acetoacetylmorpholine.

Logical Workflow for Synthesis and Purification:
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Synthesis

Work-up

Purification

Morpholine + Diketene
in inert solvent

Controlled addition
(0-10 °C)

Stir at RT
(1-2 hours)

Wash with dilute HCl

Wash with brine

Dry over Na2SO4

Solvent removal

Recrystallization

Pure N-Acetoacetylmorpholine
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Spectroscopic Analysis

Crystallographic Analysis

FTIR

Molecular Structure
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N-Acetoacetylmorpholine

Functional Groups

NMR (¹H, ¹³C)
Connectivity &
Environment

Mass Spectrometry

Molecular Weight &
Fragmentation

X-ray Crystallography

3D Conformation
& Packing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

